Cas no 212770-25-7 (Acetic acid, [(4-methoxyphenyl)thio]-, 1,1-dimethylethyl ester)

• Product Name: Acetic acid, [(4-methoxyphenyl)thio]-, 1,1-dimethylethyl ester
• CAS No: 212770-25-7
• MF: C₁₃H₁₈O₃S
• MW: 254.345222949982
• CID: 1399945
• Update Time: 2024-08-16

Acetic acid, [(4-methoxyphenyl)thio]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(4-methoxyphenyl)thio]-, 1,1-dimethylethyl ester
• Acetic acid, 2-[(4-methoxyphenyl)thio]-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H18O3S/c1-13(2,3)16-12(14)9-17-11-7-5-10(15-4)6-8-11/h5-8H,9H2,1-4H3
• InChI Key： JTWYSFPLDMDKPI-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)CSC1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 254.09774

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 340.4±27.0 °C(Predicted)
• PSA: 35.53